Cas no 73771-11-6 (4-Chloropicolinohydrazide)

• Product Name: 4-Chloropicolinohydrazide
• CAS No: 73771-11-6
• MF: C₆H₆ClN₃O
• MW: 171.584339618683
• MDL: MFCD01704394
• CID: 563808
• PubChem ID: 329771404
• Update Time: 2025-04-19

4-Chloropicolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Chloropicolinohydrazide
• 2-Pyridinecarboxylicacid, 4-chloro-, hydrazide
• 4-chloropyridine-2-carbohydrazide
• 4-chloro-pyridine-2-carboxylic acid hydrazide
• 4-Chloropicolinic acid hydrazide
• Picolinic acid, 4-chloro-, hydrazide
• JORBLRWFTPDRLZ-UHFFFAOYSA-N
• 2-Pyridinecarboxylic acid, 4-chloro-, hydrazide
• WLN: T6NJ BVMZ DG
• BCP12587
• 4-Chloro-2-pyridinecarbohydrazide #
• NS
• 4QNZ5WYE92
• 4-chloropyridinecarboxylic acid hydrazide
• F19685
• AB09802
• CS-0060701
• 4-Chloro-2-(hydrazinecarbonyl)pyridine
• NSC146826
• BRN 0136291
• AMY32730
• 73771-11-6
• AKOS006229153
• 4-Chloro-2-picolinic acid hydrazide
• YCA77111
• MFCD01704394
• AS-48190
• 4-Chloro-pyridine-2-carboxylic acid hydrazide, AldrichCPR
• FT-0678090
• 4-chloropyridine-2-carboxylic acid hydrazide
• DTXSID80224141
• NSC-146826
• 4-22-00-00334 (Beilstein Handbook Reference)
• SCHEMBL1054692
• NSC 146826
• UNII-4QNZ5WYE92
• J-515182
• DTXCID80146632

• MDL： MFCD01704394
• Inchi： 1S/C6H6ClN3O/c7-4-1-2-9-5(3-4)6(11)10-8/h1-3H,8H2,(H,10,11)
• InChI Key： JORBLRWFTPDRLZ-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C(NN)=O)C=1
• BRN： 0136291

Computed Properties

• Exact Mass: 171.02000
• Monoisotopic Mass: 171.0199395 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.58
• XLogP3: 0.3
• Topological Polar Surface Area: 68

Experimental Properties

• Density: 1.404
• Melting Point: 165-167
• Refractive Index: 1.599
• PSA: 68.01000
• LogP: 1.42970

4-Chloropicolinohydrazide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives